1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione

• Molecular Formula: C17H14ClNO3
• Molecular Weight: 315.7 g/mol
• IUPAC Name: 1-[2-(4-chlorophenoxy)ethyl]-5-methylindole-2,3-dione
• InChI: InChI=1S/C17H14ClNO3/c1-11-2-7-15-14(10-11)16(20)17(21)19(15)8-9-22-13-5-3-12(18)4-6-13/h2-7,10H,8-9H2,1H3
• InChI Key: WHPSCGDVLVDWQI-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N(C(=O)C2=O)CCOC3=CC=C(C=C3)Cl

Description

1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione, also known as GW501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first developed in the 1990s as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, it gained notoriety as a performance-enhancing drug in the sports world due to its ability to increase endurance and stamina. Despite its potential benefits, the use of GW501516 in humans is prohibited due to its potential health risks.

Mechanism of Action

1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione exerts its effects by activating PPARδ, a nuclear receptor that regulates the expression of genes involved in energy metabolism and inflammation. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in improved energy metabolism. In addition, 1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione has been shown to improve endurance and stamina in animal models by increasing the expression of genes involved in oxidative metabolism and mitochondrial biogenesis. It has also been shown to reduce muscle damage and inflammation following exercise. In addition, 1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione has been shown to improve cognitive function and reduce anxiety in animal models.

Advantages and Limitations for Lab Experiments

1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione has several advantages as a research tool, including its ability to activate PPARδ selectively and its well-characterized mechanism of action. However, its use in laboratory experiments is limited by its potential health risks and the lack of human studies.

Future Directions

Future research on 1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione should focus on its potential therapeutic applications in the treatment of metabolic disorders and cancer. In addition, further studies are needed to fully understand the long-term effects of 1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione on human health and to develop safer and more effective PPARδ agonists.

Synthesis Methods

The synthesis of 1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione involves a multi-step process that starts with the reaction between 4-chlorophenol and ethylene oxide to form 2-(4-chlorophenoxy)ethanol. The resulting compound is then reacted with methyl isocyanate and sodium hydride to yield 1-(2-(4-chlorophenoxy)ethyl)-5-methyl-1H-indole-2,3-dione. The final step involves the purification of the compound through recrystallization.

Scientific Research Applications

1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione has been extensively studied for its potential therapeutic applications in the treatment of metabolic disorders such as obesity, diabetes, and dyslipidemia. It has been shown to improve insulin sensitivity, increase glucose uptake, and enhance lipid metabolism in animal models. In addition, 1-[2-(4-chlorophenoxy)ethyl]-5-methyl-1H-indole-2,3-dione has been investigated for its potential anti-cancer properties due to its ability to inhibit tumor growth and induce apoptosis in cancer cells.